Tert-butyl 3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(2-methylpyrimidin-4-yl)oxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H21N3O3/c1-10-15-7-5-12(16-10)19-11-6-8-17(9-11)13(18)20-14(2,3)4/h5,7,11H,6,8-9H2,1-4H3
• InChI Key: LHYAINLQAQSEBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol
• CAS No.: 2097904-14-6

Description

Tert-butyl 3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C14H21N3O3 and its molecular weight is 279.34. The purity is usually 95%.
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Scientific Research Applications

Structure-Activity Relationship Studies

Research on a series of 2-aminopyrimidines synthesized as ligands of the histamine H4 receptor highlights the optimization of potency through systematic modifications of the core pyrimidine moiety and other structural components. This study showcases the compound's anti-inflammatory and antinociceptive activities in animal models, suggesting its potential for therapeutic applications (Altenbach et al., 2008).

Genotoxicity Assessments

Studies on methyl-tert-butyl ether and similar compounds, including tert-butyl-based molecules, evaluate their genotoxic effects on human lymphocytes using the comet assay. This research is crucial for understanding the DNA-damaging potential of these chemicals and their mechanisms, such as the induction of DNA strands breaks and the role of free radicals (Chen et al., 2008).

Synthetic Chemistry and Catalysis

In synthetic chemistry, tert-butyl-based compounds are pivotal intermediates. For instance, the photochemical reactions of tert-butyl esters of 3-methoxy-2-pyrrole carboxylic acid with singlet oxygen yield 5-substituted pyrroles, serving as precursors for significant compounds like prodigiosin (Wasserman et al., 2004). Another example is the study on the interaction of 4,6-dichloropyrimidine-5-carbaldehyde with glycine esters, leading to derivatives with potential biological activity (Zinchenko et al., 2018).

Environmental and Green Chemistry

Research also extends to environmental applications, such as the synthesis of tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylates, demonstrating the compound's utility in synthesizing novel macrocyclic inhibitors for therapeutic use, highlighting a move towards more sustainable and environmentally friendly chemical processes (Sasaki et al., 2020).